Cas no 2171158-99-7 ((3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid)

• Product Name: (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid
• CAS No: 2171158-99-7
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6266479
• PubChem ID: 165579802
• Update Time: 2025-10-28

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid
• (3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]pentanoic acid
• 2171158-99-7
• EN300-1576903

• Inchi： 1S/C25H30N2O5S/c1-3-16(14-23(28)29)26-24(30)22(12-13-33-2)27-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t16-,22+/m1/s1
• InChI Key： CCZRPWXKRBZAJA-ZHRRBRCNSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid

Comprehensive Analysis of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid (CAS No. 2171158-99-7)

The compound (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid (CAS No. 2171158-99-7) is a specialized peptide derivative with significant applications in pharmaceutical research and biochemical synthesis. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylsulfanyl moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly focusing on such amino acid derivatives due to their role in drug discovery and peptide engineering.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and biologics. This compound, with its Fmoc-protected amino acid backbone, aligns perfectly with these trends. The methylsulfanyl group introduces unique chemoselective properties, enabling targeted modifications in peptide chain assembly. Such characteristics are critical for developing therapeutic peptides with enhanced stability and bioavailability.

The CAS No. 2171158-99-7 is particularly relevant in the context of solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and pharmaceutical manufacturing. The Fmoc group in this compound serves as a temporary protecting group, which can be removed under mild basic conditions, making it ideal for stepwise peptide elongation. This feature is highly sought after in the synthesis of complex peptide architectures, including those used in cancer research and immunotherapy.

Another area of growing interest is the compound's potential in prodrug design. The methylsulfanyl functionality can be leveraged to improve drug delivery systems, particularly in enhancing cellular uptake and metabolic stability. With the rise of personalized medicine, researchers are exploring how such modified amino acids can be tailored to individual patient needs, addressing challenges like drug resistance and off-target effects.

From a structural perspective, the compound's chiral centers at the (3R) and (2S) positions contribute to its stereochemical complexity, which is crucial for bioactivity. This aligns with the broader scientific community's focus on enantioselective synthesis and chiral drug development. The pentanoic acid terminus further enhances its versatility, allowing for conjugation with other biomolecules or nanocarriers.

In summary, (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid (CAS No. 2171158-99-7) represents a cutting-edge tool in modern drug development. Its unique chemical properties and compatibility with advanced synthesis techniques make it indispensable for researchers tackling some of the most pressing challenges in biomedical science. As the field continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutic innovation.